2-(Bromomethyl)-2-(2,4-dichlorophenyl)-4-propyloxolane

• CAS No.: 89058-48-0
• Molecular Formula: C14H17BrCl2O
• Molecular Weight: 352.1 g/mol
• IUPAC Name: 2-(bromomethyl)-2-(2,4-dichlorophenyl)-4-propyloxolane
• InChI: InChI=1S/C14H17BrCl2O/c1-2-3-10-7-14(9-15,18-8-10)12-5-4-11(16)6-13(12)17/h4-6,10H,2-3,7-9H2,1H3
• InChI Key: IBHFMIJAFCUPLN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC(OC1)(CBr)C2=C(C=C(C=C2)Cl)Cl

Description

2-(Bromomethyl)-2-(2,4-dichlorophenyl)-4-propyloxolane is a useful research compound. Its molecular formula is C14H17BrCl2O and its molecular weight is 352.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By the cyclisation procedure described for the preparation of 2-(4-chlorophenyl)-2-bromomethyl-5-prop-1-yltetrahydrofuran (see Example 1), 4-(hydroxymethyl)-2-(2,4-dichlorophenyl)hept-1-ene (1.5 g), bromine (0.88 g), and pyridine (0.43 g) in dry dichloromethane (30 ml) gave 2-(2,4-dichlorophenyl)-2-bromomethyl-4-prop-1-yltetrahydrofuran (1.9 g, 98%) as a pale yellow oil.